Cas no 1805432-69-2 (Ethyl 4-cyano-5-(difluoromethyl)-3-methylpyridine-2-carboxylate)

• Product Name: Ethyl 4-cyano-5-(difluoromethyl)-3-methylpyridine-2-carboxylate
• CAS No: 1805432-69-2
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4806770
• Update Time: 2025-08-01

Ethyl 4-cyano-5-(difluoromethyl)-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-(difluoromethyl)-3-methylpyridine-2-carboxylate

• Inchi： 1S/C11H10F2N2O2/c1-3-17-11(16)9-6(2)7(4-14)8(5-15-9)10(12)13/h5,10H,3H2,1-2H3
• InChI Key： MILZTOJFNWSCQP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OCC)C(C)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-5-(difluoromethyl)-3-methylpyridine-2-carboxylate

Ethyl 4-cyano-5-(difluoromethyl)-3-methylpyridine-2-carboxylate: A Comprehensive Overview

Ethyl 4-cyano-5-(difluoromethyl)-3-methylpyridine-2-carboxylate, with the CAS number 1805432-69-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in various industries. The molecule consists of a pyridine ring substituted with a cyano group at position 4, a difluoromethyl group at position 5, and a methyl group at position 3. The carboxylate group at position 2 is esterified with an ethyl group, contributing to its solubility and reactivity.

Recent studies have highlighted the importance of Ethyl 4-cyano-5-(difluoromethyl)-3-methylpyridine-2-carboxylate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. The presence of electron-withdrawing groups such as cyano and difluoromethyl enhances the reactivity of the pyridine ring, making it an ideal candidate for various substitution reactions.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, oxidation, and esterification reactions. The use of fluorinated substituents in the molecule has been shown to improve its thermal stability and electronic properties, making it suitable for high-performance applications. Recent advancements in catalytic methods have further optimized the synthesis pathway, reducing production costs and improving yield.

In terms of applications, Ethyl 4-cyano-5-(difluoromethyl)-3-methylpyridine-2-carboxylate has been extensively studied for its potential in drug discovery. Its structural similarity to known bioactive compounds suggests that it could serve as a lead molecule for developing new therapeutic agents. Additionally, the compound has shown promise in agricultural chemistry as a potential herbicide or insecticide due to its ability to inhibit key enzymes involved in plant and insect metabolism.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of this compound. Studies indicate that under controlled conditions, the compound undergoes microbial degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

The unique combination of functional groups in Ethyl 4-cyano-5-(difluoromethyl)-3-methylpyridine-2-carboxylate makes it a versatile building block for organic synthesis. Its ability to participate in various types of chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions, has opened new avenues for material design. Recent breakthroughs in green chemistry have also led to the development of more sustainable methods for synthesizing this compound.

In conclusion, Ethyl 4-cyano-5-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS No. 1805432-69-2) is a multifaceted compound with promising applications across diverse fields. Its structural features and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in chemistry and materials science.